

Dehydroadynenerigenin Glucosyldigitaloside: An Uncharted Compound in Efficacy Trials

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Dehydroadynenerigenin
glucosyldigitaloside*

Cat. No.: *B15596345*

[Get Quote](#)

Despite its classification as a cardiac glycoside, a class of compounds historically used in the treatment of heart failure and arrhythmias, a comprehensive review of publicly available scientific literature and clinical trial databases reveals no specific efficacy data, preclinical or clinical studies for **Dehydroadynenerigenin glucosyldigitaloside**. The compound, identified by the CAS number 144223-70-1, is predominantly listed in chemical supplier catalogs for research purposes, indicating its use is likely confined to early-stage laboratory investigations.

Currently, there is no available quantitative data to compare the efficacy of **Dehydroadynenerigenin glucosyldigitaloside** against the established standard of care for any medical condition. Standard of care for heart failure and arrhythmias typically involves a multi-faceted approach, including well-documented pharmacological agents and non-pharmacological interventions.

Current Standard of Care

The therapeutic landscape for heart failure and arrhythmias is well-established and supported by extensive clinical evidence.

Heart Failure

Standard of care for heart failure with reduced ejection fraction (HFrEF) primarily includes:

- Angiotensin-Converting Enzyme (ACE) Inhibitors or Angiotensin II Receptor Blockers (ARBs): These agents are foundational in improving survival and reducing hospitalization.
- Beta-Blockers: These medications have been shown to improve mortality and morbidity.
- Mineralocorticoid Receptor Antagonists (MRAs): Drugs like spironolactone and eplerenone are used to reduce mortality in specific patient populations.
- Sodium-Glucose Cotransporter-2 (SGLT2) Inhibitors: This newer class of drugs has demonstrated significant benefits in reducing cardiovascular death and hospitalization for heart failure.
- Diuretics: Used to manage symptoms of fluid retention.

Arrhythmias

Treatment for arrhythmias is highly dependent on the type and severity of the abnormal heart rhythm and may include:


- Antiarrhythmic Drugs: A variety of medications are used to control heart rate and rhythm.
- Beta-Blockers and Calcium Channel Blockers: Often used to control the heart rate in conditions like atrial fibrillation.
- Anticoagulants: To prevent stroke in patients with atrial fibrillation.
- Non-Pharmacological Interventions: These include catheter ablation, pacemakers, and implantable cardioverter-defibrillators (ICDs).

The Unknown Profile of Dehydroadynynerigenin Glucosyldigitaloside

Without any published research on its efficacy, the potential therapeutic role of **Dehydroadynynerigenin glucosyldigitaloside** remains entirely speculative. Its mechanism of action is presumed to be similar to other cardiac glycosides, which involves the inhibition of the Na⁺/K⁺-ATPase pump in cardiac muscle cells.

Signaling Pathway of Cardiac Glycosides

The established signaling pathway for cardiac glycosides is depicted below.



[Click to download full resolution via product page](#)

- To cite this document: BenchChem. [Dehydroadynenerigenin Glucosyldigitaloside: An Uncharted Compound in Efficacy Trials]. BenchChem, [2025]. [Online PDF]. Available at:

[<https://www.benchchem.com/product/b15596345#dehydroadynigerenin-glucosyldigitaloside-efficacy-compared-to-standard-of-care>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com